Cas no 114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate)

• Product Name: (S)-Methyl2-bromo-4-methylpentanoate
• CAS No: 114438-66-3
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 2877953
• PubChem ID: 11644153
• Update Time: 2025-04-21

(S)-Methyl2-bromo-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl2-bromo-4-methylpentanoate
• (S)-Methyl 2-bromo-4-methylpentanoate
• 114438-66-3

• Inchi： 1S/C7H13BrO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4H2,1-3H3/t6-/m0/s1
• InChI Key： SRPGFJDOALJGMR-LURJTMIESA-N
• SMILES： Br[C@H](C(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 208.00989Da
• Monoisotopic Mass: 208.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų